1-[(3-Aminophenyl)methyl]-1,2-dihydropyrimidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-[(3-Aminophenyl)methyl]-1,2-dihydropyrimidin-2-one” is a chemical compound with the CAS Number: 1017-51-2 . It has a molecular weight of 200.24 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “1-[(3-Aminophenyl)methyl]-1,2-dihydropyrimidin-2-one” is 1S/C12H12N2O/c13-11-5-3-4-10(8-11)9-14-7-2-1-6-12(14)15/h1-8H,9,13H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
“1-[(3-Aminophenyl)methyl]-1,2-dihydropyrimidin-2-one” is a solid at room temperature . It has a melting point of 133-134 degrees Celsius . The compound is a powder and is typically stored at room temperature .
Scientific Research Applications
Asymmetric Synthesis in Organic Chemistry
This compound is utilized in asymmetric synthesis as a chiral ligand or auxiliary . Its structure allows for the creation of enantiomerically pure compounds, which are crucial in the development of pharmaceuticals and agrochemicals.
Optoelectronic Material Development
In materials science, derivatives of this compound have been explored for their optoelectronic properties . They can be used in the fabrication of devices like light-emitting diodes (LEDs) due to their emission wavelengths in the visible spectrum.
Polyimide Synthesis for Advanced Materials
The compound serves as a monomer in the synthesis of novel homopolyimides . These materials are known for their thermal stability and are used in high-performance plastics, fibers, and aerospace materials.
Biotechnological Research
In biotechnology, this compound is used for proteomics research . It may play a role in the study of protein interactions and functions, which is fundamental in understanding biological processes and disease mechanisms.
Pharmaceutical Development
The compound’s derivatives are used in medicinal chemistry for the synthesis of various drugs . Its structure allows for the creation of compounds with potential pharmacological activities.
Catalysis and Chemical Reactions
In chemistry, this compound can be involved in catalysis and as an intermediate in multicomponent reactions . Its functional groups allow for various organic transformations, which are essential in industrial chemistry and synthesis.
Safety and Hazards
properties
IUPAC Name |
1-[(3-aminophenyl)methyl]pyrimidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O/c12-10-4-1-3-9(7-10)8-14-6-2-5-13-11(14)15/h1-7H,8,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKHXTQMLCJUOBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)CN2C=CC=NC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1016704-73-6 |
Source
|
Record name | 1-[(3-aminophenyl)methyl]-1,2-dihydropyrimidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.